Cas no 1805278-63-0 (2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1805278-63-0
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4849191
• Update Time: 2025-10-12

2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H10F2N2/c1-5-4-12-6(3-11)2-7(5)8(9)10/h2,4,8H,3,11H2,1H3
• InChI Key： DLABZMKPCXNBLQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805278-63-0)

2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805278-63-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the aminomethyl and difluoromethyl functional groups, make it a versatile building block for synthesizing novel molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, crop protection, and advanced materials.

The molecular structure of 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine combines a pyridine core with strategically placed substituents, enhancing its reactivity and binding affinity. The difluoromethyl group, in particular, is known for its ability to modulate lipophilicity and metabolic stability, making it a valuable moiety in pharmaceutical design. Meanwhile, the aminomethyl group offers opportunities for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine has surged, driven by their applications in precision medicine and sustainable agriculture. Fluorine incorporation is a hot topic in drug development, as it often improves bioavailability and target selectivity. This compound aligns with the growing trend of fluorine chemistry in small-molecule therapeutics, a subject frequently searched in academic and industrial databases.

Another area where 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine shows promise is in the development of agrochemicals. The difluoromethyl group can enhance the efficacy of pesticides and herbicides by increasing their resistance to environmental degradation. With the global push toward sustainable farming practices, researchers are exploring this compound as a key intermediate for next-generation crop protection agents. Searches for eco-friendly agrochemicals and fluorine-based pesticides have spiked, reflecting this trend.

From a synthetic chemistry perspective, 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine presents intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including selective fluorination and reductive amination, which are topics of interest in organic synthesis forums and patent literature. The compound’s stability under various conditions also makes it a candidate for catalysis and material science applications, such as polymer modification or surface functionalization.

In the context of drug discovery, 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine is being investigated as a scaffold for kinase inhibitors and GPCR modulators. These targets are critical in treating diseases like cancer, inflammation, and neurological disorders. The compound’s ability to form hydrogen bonds and hydrophobic interactions makes it a valuable tool for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists.

Environmental and regulatory considerations are also relevant when discussing 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine. While it is not classified as a hazardous substance, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicity are areas of ongoing research, particularly as industries strive to meet green chemistry principles. Questions like "Are fluorinated compounds environmentally safe?" are commonly searched, highlighting public and scientific interest in this topic.

In summary, 2-(Aminomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805278-63-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional versatility position it as a valuable asset in modern chemical research. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this compound is likely to remain a focal point of innovation and discovery.